Cas no 138697-55-9 (Benzenemethanamine,N-[3-[4-[[2-(1-methylethyl)-1-indolizinyl]sulfonyl]phenoxy]propyl]-)

• Product Name: Benzenemethanamine,N-[3-[4-[[2-(1-methylethyl)-1-indolizinyl]sulfonyl]phenoxy]propyl]-
• CAS No: 138697-55-9
• MF: C₂₇H₃₀N₂O₃S
• MW: 462.603705883026
• CID: 1254121
• Update Time: 2024-08-03

Benzenemethanamine,N-[3-[4-[[2-(1-methylethyl)-1-indolizinyl]sulfonyl]phenoxy]propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-[3-[4-[[2-(1-methylethyl)-1-indolizinyl]sulfonyl]phenoxy]propyl]-
• Benzenemethanamine, N-[3-[4-[[2-(1-methylethyl)-1-indolizinyl]sulfonyl]phenoxy]propyl]-

• Inchi： 1S/C27H30N2O3S/c1-21(2)25-20-29-17-7-6-11-26(29)27(25)33(30,31)24-14-12-23(13-15-24)32-18-8-16-28-19-22-9-4-3-5-10-22/h3-7,9-15,17,20-21,28H,8,16,18-19H2,1-2H3
• InChI Key： VFAAZXUJYOSVLJ-UHFFFAOYSA-N
• SMILES： C1(CNCCCOC2=CC=C(S(C3=C4N(C=CC=C4)C=C3C(C)C)(=O)=O)C=C2)=CC=CC=C1

Computed Properties

• Exact Mass: 462.1979

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• PSA: 59.81
• pka: 9.23±0.10(Predicted)